Cas no 90349-93-2 (5-(4-Nitrobenzyl)-4H-1,2,4-triazol-3-amine)

• Product Name: 5-(4-Nitrobenzyl)-4H-1,2,4-triazol-3-amine
• CAS No: 90349-93-2
• MF: C₉H₉N₅O₂
• MW: 219.200060606003
• CID: 61403
• PubChem ID: 3654413
• Update Time: 2025-10-30

5-(4-Nitrobenzyl)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Nitrobenzyl)-4H-1,2,4-triazol-3-amine
• 5-[(4-nitrophenyl)methyl]-1H-1,2,4-triazol-3-amine
• 5-(4-nitro-benzyl)-1H-[1,2,4]triazol-3-ylamine
• s-Triazole, 3-amino-5-(p-nitrobenzyl)-(7CI)
• SCHEMBL18021893
• 5-(4-Nitrobenzyl)-1H-1,2,4-triazol-3-amine
• FT-0752280
• 90349-93-2
• DTXSID60394710

• Inchi： 1S/C9H9N5O2/c10-9-11-8(12-13-9)5-6-1-3-7(4-2-6)14(15)16/h1-4H,5H2,(H3,10,11,12,13)
• InChI Key： IZYFIDVHDVHRHV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CC1=NC(N)=NN1)=O

Computed Properties

• Exact Mass: 219.07600
• Monoisotopic Mass: 219.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.4

Experimental Properties

• Density: 1.483
• Boiling Point: 547.9 ℃ at 760 mmHg
• Flash Point: 285.1 ℃
• Refractive Index: 1.697
• PSA: 113.41000
• LogP: 1.99030

Additional information on 5-(4-Nitrobenzyl)-4H-1,2,4-triazol-3-amine

Introduction to 5-(4-Nitrobenzyl)-4H-1,2,4-triazol-3-amine (CAS No. 90349-93-2)

5-(4-Nitrobenzyl)-4H-1,2,4-triazol-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 90349-93-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine features a triazole core appended with a 4-nitrobenzyl side chain, which endows it with unique structural and functional properties. The compound's molecular structure positions it as a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The triazole ring in 5-(4-Nitrobenzyl)-4H-1,2,4-triazol-3-amine is a key pharmacophore that has been extensively studied for its bioactivity. Triazoles are known for their stability, versatility in binding to biological targets, and ability to modulate enzyme activity. The presence of the nitrobenzyl group further enhances the compound's potential by introducing lipophilicity and electronic effects that can influence its interactions with biological molecules. This combination of structural features makes it an intriguing scaffold for medicinal chemists seeking to design molecules with enhanced pharmacological profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for enzymes involved in cancer metabolism. One such enzyme, glutaminase, has emerged as a critical target due to its role in supporting tumor growth and survival. Studies have demonstrated that inhibitors of glutaminase can disrupt the metabolic pathways that support cancer cell proliferation. Preliminary investigations into 5-(4-Nitrobenzyl)-4H-1,2,4-triazol-3-amine have shown promising results in vitro, where it exhibits inhibitory activity against glutaminase isoforms. The nitrobenzyl moiety is hypothesized to interact with key residues in the active site of glutaminase, thereby blocking substrate binding and enzyme activity.

Beyond its potential as an anti-cancer agent, 5-(4-Nitrobenzyl)-4H-1,2,4-triazol-3-amine has also been explored for its antimicrobial properties. The triazole core is known to possess activity against a range of bacterial and fungal pathogens due to its ability to disrupt essential cellular processes. The addition of the 4-nitrobenzyl group may further enhance these effects by improving cell membrane permeability or interfering with bacterial metabolic pathways. Recent studies have highlighted the growing threat of antibiotic-resistant bacteria, making compounds like 5-(4-Nitrobenzyl)-4H-1,2,4-triazol-3-amine valuable tools in the search for novel antimicrobial therapies.

The synthesis of 5-(4-Nitrobenzyl)-4H-1,2,4-triazol-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a halogenated derivative of benzylamine followed by cycloaddition with propargyl azide to form the triazole ring. Subsequent nitration and functional group modifications yield the final product. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research applications.

In terms of pharmacokinetic properties, initial studies suggest that 5-(4-Nitrobenzyl)-4H-1,2,4-triazol-3-amine exhibits moderate solubility in aqueous buffers and reasonable bioavailability when administered orally. These characteristics are favorable for drug development as they indicate potential for therapeutic efficacy without significant absorption or distribution issues. However, further studies are needed to fully characterize its metabolic stability and excretion pathways to optimize dosing regimens and minimize potential side effects.

The growing interest in 5-(4-Nitrobenzyl)-4H-1,2,4-triazol-3-amine underscores its potential as a versatile building block for drug discovery programs. Researchers are increasingly leveraging computational chemistry tools to predict how modifications to this scaffold might enhance its bioactivity or selectivity against specific targets. These virtual screening approaches have already identified several derivatives with improved pharmacological profiles compared to the parent compound.

Future directions in research on 5-(4-Nitrobenzyl)-4H-1,2,4-triazol-3-amine include exploring its mechanism of action in greater detail and evaluating its efficacy in preclinical models of disease. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications. As our understanding of biological systems continues to evolve, compounds like 5-(4-Nitrobenzyl)-4H-1,2,4-triazol-3-amine will remain at the forefront of innovation in pharmaceutical chemistry.